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Compound of Interest

Compound Name: 3-Methylpentane

Cat. No.: B165638 Get Quote

An essential guide for the safe and compliant disposal of 3-methylpentane, ensuring the

protection of personnel and the environment.

3-Methylpentane, a highly flammable and volatile organic compound, requires strict adherence

to proper disposal protocols to mitigate safety and environmental risks. This document provides

clear, step-by-step guidance for researchers, scientists, and drug development professionals

on the correct procedures for managing 3-methylpentane waste. Adherence to these

guidelines is crucial for maintaining a safe laboratory environment and ensuring compliance

with hazardous waste regulations.

Immediate Safety and Handling Precautions
Before handling 3-methylpentane, it is imperative to be familiar with its associated hazards. It

is a highly flammable liquid and vapor, can cause skin irritation, and may cause drowsiness or

dizziness.[1] Ingestion can be fatal as it may enter the airways.[1] Furthermore, it is toxic to

aquatic life with long-lasting effects.[1]

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment

when handling 3-methylpentane. This includes:

Eye/Face Protection: Safety goggles or a face shield.[1]

Skin Protection: Chemical-resistant gloves and protective clothing to prevent skin exposure.

[1][2]
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Respiratory Protection: Use in a well-ventilated area, such as a fume hood. If ventilation is

inadequate, a respirator for organic vapors should be used.[1]

Handling and Storage:

Keep away from heat, sparks, open flames, and other ignition sources.[1]

Use non-sparking tools and explosion-proof equipment.[1][2]

Store in a cool, well-ventilated, fireproof area, separated from strong oxidants.[1]

Keep containers tightly closed and properly grounded/bonded.[1]

Quantitative Data Summary
The following table summarizes key quantitative data for 3-methylpentane, essential for its

safe handling and disposal.

Property Value

CAS Number 96-14-0

Molecular Formula C₆H₁₄

Molecular Weight 86.18 g/mol

Boiling Point 63.2°C (145.8°F)

Flash Point -6°C (21.2°F) (Closed Cup)

Flammable Limits Lower: 1.2% Upper: 7.7%

Vapor Density 3.0 (Air = 1)

Source: Material Safety Data Sheets

Step-by-Step Disposal Procedure
The disposal of 3-methylpentane is governed by federal, state, and local regulations for

hazardous waste.[3][4] It is classified as a Class 3 flammable liquid.[5] The following steps
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outline the proper disposal process:

Waste Collection:

Collect waste 3-methylpentane in a designated, compatible, and properly sealed

container.[1][3] The original container is often a suitable choice.[3][6]

Do not mix with other waste types, especially incompatible materials like strong oxidants.

[1]

Labeling:

Clearly label the waste container with the words "Hazardous Waste" and the full chemical

name, "3-Methylpentane".[3][7]

Indicate the associated hazards (e.g., "Flammable Liquid").[7]

Storage of Waste:

Store the sealed and labeled waste container in a designated satellite accumulation area

(SAA) within the laboratory.[7]

The SAA should be in a cool, dry, and well-ventilated location, away from ignition sources.

Ensure secondary containment for liquid waste containers.[8]

Arrange for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal company to arrange for pickup and disposal.[5]

Do not attempt to dispose of 3-methylpentane down the drain or by evaporation.[1][3][9]

Spill and Emergency Procedures
In the event of a spill, evacuate the area and remove all ignition sources.[1] Ventilate the area.

For a small spill, absorb the liquid with an inert, non-combustible material like sand or earth.[1]
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Use non-sparking tools to collect the absorbed material and place it in a suitable, sealed

container for disposal.[1][10] For large spills, contact your EHS department immediately.[10]

Disposal Workflow Diagram
The following diagram illustrates the key steps and decision points in the proper disposal of 3-
Methylpentane.
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3-Methylpentane Disposal Workflow
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Caption: Workflow for the safe disposal of 3-Methylpentane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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